Cas no 2172516-45-7 (8-(trifluoromethyl)-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 8-(trifluoromethyl)-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2172516-45-7
• MF: C₁₃H₂₀F₃NO
• MW: 263.299214363098
• CID: 6206834
• PubChem ID: 165506021
• Update Time: 2025-08-01

8-(trifluoromethyl)-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane
• EN300-1280003
• 2172516-45-7
• 8-(trifluoromethyl)-5-oxa-12-azadispiro[3.1.5^{6}.3^{4}]tetradecane

• Inchi： 1S/C13H20F3NO/c14-13(15,16)10-3-1-6-12(9-10)17-8-7-11(18-12)4-2-5-11/h10,17H,1-9H2
• InChI Key： HKUNDLCAOYGPQP-UHFFFAOYSA-N
• SMILES： FC(C1CCCC2(C1)NCCC1(CCC1)O2)(F)F

Computed Properties

• Exact Mass: 263.14969875g/mol
• Monoisotopic Mass: 263.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 8-(trifluoromethyl)-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane

Comprehensive Overview of 8-(Trifluoromethyl)-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2172516-45-7)

8-(Trifluoromethyl)-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2172516-45-7) is a structurally complex organic compound featuring a unique dispiro framework. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of a trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery.

The molecular structure of 8-(Trifluoromethyl)-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane includes a spirocyclic core, which is known for its conformational rigidity. This rigidity can improve binding affinity to biological targets, a feature highly sought after in the development of small-molecule therapeutics. Researchers are particularly interested in this compound due to its potential as a bioactive intermediate in the synthesis of novel drugs targeting neurological disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 8-(Trifluoromethyl)-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane has surged, driven by their applications in medicinal chemistry and material science. The trifluoromethyl group is a key motif in many FDA-approved drugs, as it can enhance pharmacokinetic properties such as absorption and bioavailability. This compound’s unique structure also makes it a candidate for high-performance polymers and specialty coatings, where thermal and chemical stability are critical.

The synthesis of 8-(Trifluoromethyl)-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane involves multi-step organic reactions, often requiring advanced techniques like catalyzed cyclization and fluorination. Chemists are exploring greener synthetic routes to improve yield and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry. This compound’s CAS number (2172516-45-7) serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

From a commercial perspective, 8-(Trifluoromethyl)-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane is gaining attention in the fine chemicals market. Its potential applications span pharmaceutical intermediates, electronic materials, and catalysts. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. The compound’s versatility underscores its importance in modern chemical innovation.

In conclusion, 8-(Trifluoromethyl)-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2172516-45-7) represents a fascinating example of advanced heterocyclic chemistry. Its structural complexity, combined with the strategic incorporation of a trifluoromethyl group, opens doors to diverse applications in science and industry. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents and functional materials.